N-[(2-chloroacenaphthylen-1-yl)methylidene]hydroxylamine

• IUPAC Name: (NZ)-N-[(2-chloroacenaphthylen-1-yl)methylidene]hydroxylamine
• InChI: InChI=1S/C13H8ClNO/c14-13-10-6-2-4-8-3-1-5-9(12(8)10)11(13)7-15-16/h1-7,16H/b15-7-
• InChI Key: HGJZKCYYCRIEIP-CHHVJCJISA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C(=C(C3=CC=C2)Cl)C=NO
• Isomeric SMILES: C1=CC2=C3C(=C1)C(=C(C3=CC=C2)Cl)/C=N\O
• Molecular Formula: C13H8ClNO
• Molecular Weight: 229.66 g/mol

Description

N-[(2-chloroacenaphthylen-1-yl)methylidene]hydroxylamine (also referred to as N-CHL) is an organic compound that is used in a variety of scientific research applications. The compound is a derivative of hydroxylamine, and is widely used in synthesis and catalysis. N-CHL has a wide range of applications in the fields of organic chemistry, biochemistry, and pharmacology.

Scientific Research Applications

N-CHL has a wide range of applications in the fields of organic chemistry, biochemistry, and pharmacology. In organic chemistry, N-CHL is used as a catalyst in a variety of reactions, such as the synthesis of enantiomerically pure compounds. In biochemistry, N-CHL is used in the synthesis of peptides and proteins. In pharmacology, N-CHL is used to study the pharmacological properties of drugs.

Mechanism of Action

N-CHL is a catalyst in a variety of reactions, and its mechanism of action is based on the formation of a covalent bond between the two reactants. The reaction is catalyzed by the formation of a nucleophilic bond between the hydroxylamine and the 2-chloroacenaphthylen-1-yl moiety. This bond then facilitates the formation of a covalent bond between the two reactants, resulting in the formation of the desired product.
Biochemical and Physiological Effects
N-CHL has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to have a significant effect on the activity of enzymes, including cytochrome P450, an important enzyme involved in drug metabolism. Additionally, N-CHL has been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

N-CHL has a number of advantages for laboratory experiments. It is relatively inexpensive, and can be easily synthesized in a laboratory setting. Additionally, it is highly stable, and can be stored for long periods of time without degradation. However, there are some limitations to using N-CHL in laboratory experiments. It is not soluble in water, and thus must be dissolved in a suitable solvent. Additionally, it is not very soluble in organic solvents, and thus must be used in low concentrations.

Future Directions

N-CHL has a wide range of potential applications in scientific research, and a number of possible future directions for research. For example, further research into the mechanism of action of N-CHL could lead to the development of new and improved catalysts for organic synthesis. Additionally, further research into the biochemical and physiological effects of N-CHL could lead to the development of new and improved drugs. Finally, further research into the synthesis of N-CHL could lead to the development of more efficient and cost-effective methods for its synthesis.

Synthesis Methods

N-CHL can be synthesized using a variety of methods. The most common method is the reaction of 2-chloroacenaphthylen-1-yl bromide with hydroxylamine hydrochloride in an aqueous solution. The reaction is typically carried out at room temperature and the product is isolated by filtration.